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Compound of Interest

Compound Name: 5-Formyl-8-hydroxycarbostyril

Cat. No.: B045642

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safe handling procedures for 5-Formyl-
8-hydroxycarbostyril (CAS No: 68304-21-2), a quinoline derivative with applications in
chemical synthesis.[1] Due to the limited availability of a specific Safety Data Sheet (SDS) for
this compound, this document incorporates data from structurally similar compounds, such as
8-hydroxyquinoline-5-carbaldehyde, to provide as complete a safety profile as possible. All data
extrapolated from related compounds is clearly indicated.

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of a substance is
fundamental to its safe handling.
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Property Value Source
Molecular Formula C10H7NOs3 [1112]
Molecular Weight 189.17 g/mol [1]
Appearance Pale Yellow Solid [3]
Melting Point 315-317 °C (decomposes) [3]
Boiling Point 462.2 £ 45.0 °C (Predicted) [3]
Density 1.431 + 0.06 g/cm? (Predicted) [3]
Flash Point 233.3°C [1]

B Sparingly soluble in DMSO
Solubility [3]
and Methanol

-20°C Freezer, under inert
Storage Temperature ] [3]
atmosphere, hygroscopic

Hazard Identification and GHS Classification

While a specific GHS classification for 5-Formyl-8-hydroxycarbostyril is not readily available,
the classification for the closely related compound 8-hydroxyquinoline-5-carbaldehyde provides
a strong indication of the potential hazards.

GHS Hazard Statements (for 8-hydroxyquinoline-5-carbaldehyde):

o H302: Harmful if swallowed (Acute toxicity, oral - Category 4).[4][5]

e H315: Causes skin irritation (Skin irritation - Category 2).[4][5]

o H319: Causes serious eye irritation (Eye irritation - Category 2).[4][5]

o H335: May cause respiratory irritation (Specific target organ toxicity — single exposure,
Category 3).[4][5]

Precautionary Statements:
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e Prevention: Obtain special instructions before use. Do not handle until all safety precautions
have been read and understood. Avoid breathing dust. Wash skin thoroughly after handling.
Do not eat, drink or smoke when using this product. Contaminated work clothing must not be
allowed out of the workplace. Avoid release to the environment. Wear protective
gloves/protective clothing/eye protection/face protection.[6]

o Response: If swallowed, immediately call a POISON CENTER or doctor. Rinse mouth. If on
skin, wash with plenty of soap and water. If in eyes, rinse cautiously with water for several
minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[6][7]

o Storage: Store locked up in a well-ventilated place.[7][8]

o Disposal: Dispose of contents/container to an approved waste disposal plant.[7][8]
Experimental Protocols: Safe Handling and Use
Adherence to strict experimental protocols is crucial to minimize risk.

General Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[6]

Avoid the formation of dust and aerosols.[9]

Avoid contact with skin, eyes, and clothing.[10]

Use non-sparking tools to prevent electrostatic discharge.[5]

Wash hands thoroughly before breaks and at the end of the workday.[9]

Personal Protective Equipment (PPE): The selection of appropriate PPE is critical. The
following diagram outlines a logical workflow for PPE selection.
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Hazard Assessment
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Figure 1: Personal Protective Equipment (PPE) Selection Workflow.

First-Aid Measures

Immediate and appropriate first aid is essential in the event of exposure.
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Exposure Route

First-Aid Protocol

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[9]

Skin Contact

Take off contaminated clothing immediately.
Wash off with soap and plenty of water for at
least 15 minutes. Consult a physician if irritation

persists.[5]

Eye Contact

Rinse cautiously with water for at least 15
minutes, including under the eyelids. Remove
contact lenses, if present and easy to do.
Continue rinsing. Immediately consult a

physician.[5]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water. Immediately call a POISON
CENTER or doctor.[9]

The following diagram illustrates the emergency response workflow.
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Figure 2: Emergency First-Aid Response Workflow.

Fire-Fighting and Accidental Release Measures

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[6][9]

» Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including carbon oxides and nitrogen oxides (NOX).[6][7]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[10]

Accidental Release Measures:
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» Personal Precautions: Ensure adequate ventilation. Evacuate personnel to safe areas. Avoid
dust formation and contact with the substance. Use personal protective equipment.[7][9]

e Environmental Precautions: Prevent the product from entering drains, as it is very toxic to
aguatic life with long-lasting effects.[6][7]

o Containment and Cleanup: Sweep up or vacuum up spillage and collect it in a suitable,
closed container for disposal. Avoid creating dust.[7][9]

Stability and Reactivity

o Reactivity: No specific reactivity data is available.

o Chemical Stability: The compound is stable under recommended storage conditions (stored
at -20°C under an inert atmosphere).[3][9]

» Conditions to Avoid: Avoid dust formation, and exposure to light, moisture, heat, and sources
of ignition.[5][9]

e Incompatible Materials: Oxidizing agents.[10]

e Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides and
nitrogen oxides.[6]

Toxicological Information

Specific toxicological data for 5-Formyl-8-hydroxycarbostyril is not available. The information
below is for the related compound 8-hydroxyquinoline-5-carbaldehyde and should be
considered indicative.

Acute Toxicity: Harmful if swallowed.[4][5] No data is available for dermal or inhalation
toxicity.

Skin Corrosion/Irritation: Causes skin irritation.[4][5]

Serious Eye Damage/Irritation: Causes serious eye irritation.[4][5]

Respiratory or Skin Sensitization: May cause an allergic skin reaction.[6]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://mmbio.byu.edu/0000017b-413c-d95f-a1ff-5dbf873f0001/sds-sheets-8-hydroxyquinolin-cr-acs-100g-pdf-pdf
https://www.chemodex.com/wp-content/uploads/wpallimport/files/pdf/CDX%20H0021%20MSDS.pdf
https://www.sigmaaldrich.com/US/en/sds/sial/h6878
https://mmbio.byu.edu/0000017b-413c-d95f-a1ff-5dbf873f0001/sds-sheets-8-hydroxyquinolin-cr-acs-100g-pdf-pdf
https://mmbio.byu.edu/0000017b-413c-d95f-a1ff-5dbf873f0001/sds-sheets-8-hydroxyquinolin-cr-acs-100g-pdf-pdf
https://www.chemodex.com/wp-content/uploads/wpallimport/files/pdf/CDX%20H0021%20MSDS.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB01244184_EN.htm
https://www.chemodex.com/wp-content/uploads/wpallimport/files/pdf/CDX%20H0021%20MSDS.pdf
https://www.chemicalbook.com/msds/8-hydroxy-quinoline-5-carbaldehyde.pdf
https://www.chemodex.com/wp-content/uploads/wpallimport/files/pdf/CDX%20H0021%20MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC109300050&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/sial/h6878
https://www.benchchem.com/product/b045642?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/8-Hydroxyquinoline-5-carbaldehyde
https://www.chemicalbook.com/msds/8-hydroxy-quinoline-5-carbaldehyde.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/8-Hydroxyquinoline-5-carbaldehyde
https://www.chemicalbook.com/msds/8-hydroxy-quinoline-5-carbaldehyde.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/8-Hydroxyquinoline-5-carbaldehyde
https://www.chemicalbook.com/msds/8-hydroxy-quinoline-5-carbaldehyde.pdf
https://www.sigmaaldrich.com/US/en/sds/sial/h6878
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Germ Cell Mutagenicity: No data available.[9]

Carcinogenicity: No components of this product present at levels greater than or equal to
0.1% are identified as probable, possible or confirmed human carcinogens by IARC.[9]

Reproductive Toxicity: May damage fertility or the unborn child.[6]

Specific Target Organ Toxicity - Single Exposure: May cause respiratory irritation.[4][5]

Disclaimer: This document is intended as a guide for trained professionals and is based on the
best available information at the time of writing. It is not a substitute for a formal risk
assessment. Users should always consult the most current Safety Data Sheet for any chemical
before use and ensure that all local regulations are followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Handling of 5-Formyl-8-hydroxycarbostyril: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045642#safe-handling-procedures-for-5-formyl-8-
hydroxycarbostyril]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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